Cas no 1196153-05-5 ()

• CAS No: 1196153-05-5
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 2853791
• PubChem ID: 55252841
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C7H9NO2/c1-5(9)3-7-4-8-6(2)10-7/h4H,3H2,1-2H3
• InChI Key： DRQFJKCYFJLQGB-UHFFFAOYSA-N
• SMILES： O1C(C)=NC=C1CC(C)=O

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles